Cas no 2248389-92-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-chloro-3-fluoro-2-methylbenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-chloro-3-fluoro-2-methylbenzoate
• CAS No: 2248389-92-4
• MF: C₁₆H₉ClFNO₄
• MW: 333.698366880417
• CID: 6331946
• PubChem ID: 165719215
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-chloro-3-fluoro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-chloro-3-fluoro-2-methylbenzoate
• EN300-6516047
• 2248389-92-4

• Inchi： 1S/C16H9ClFNO4/c1-8-12(18)7-6-11(17)13(8)16(22)23-19-14(20)9-4-2-3-5-10(9)15(19)21/h2-7H,1H3
• InChI Key： BZPNLOGRWJGGEL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C)=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Exact Mass: 333.0204136g/mol
• Monoisotopic Mass: 333.0204136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-chloro-3-fluoro-2-methylbenzoate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-chloro-3-fluoro-2-methylbenzoate (CAS: 2248389-92-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-chloro-3-fluoro-2-methylbenzoate (CAS: 2248389-92-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindolinone and benzoate ester structure, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems.

Recent studies have focused on the synthesis and optimization of this compound to enhance its bioavailability and pharmacological activity. Researchers have employed advanced techniques such as high-throughput screening (HTS) and structure-activity relationship (SAR) analysis to identify its key functional groups and their contributions to its biological activity. Preliminary results indicate that the chloro and fluoro substituents on the benzene ring play a critical role in its binding affinity to target proteins.

In vitro and in vivo studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-chloro-3-fluoro-2-methylbenzoate exhibits potent inhibitory effects against specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2) with minimal effects on COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, its ability to modulate protein-protein interactions has opened new avenues for its use in cancer therapy.

The pharmacokinetic profile of this compound has also been a subject of investigation. Studies have revealed that it possesses favorable absorption and distribution properties, with a half-life that supports once-daily dosing in preclinical models. However, challenges related to its metabolic stability and potential drug-drug interactions remain areas of active research. Efforts are underway to develop prodrug derivatives or formulation strategies to address these limitations.

From a mechanistic perspective, molecular docking simulations have provided insights into the binding mode of this compound with its target proteins. These computational studies, complemented by X-ray crystallography data, have highlighted the importance of the isoindolinone core in maintaining the structural integrity required for effective target engagement. Such findings are instrumental in guiding the design of next-generation analogs with improved efficacy and selectivity.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-chloro-3-fluoro-2-methylbenzoate represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and multifaceted biological activities make it a valuable tool for both basic research and drug discovery. Future studies should focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in disease models beyond inflammation and oncology.